Cas no 118946-88-6 (2-Cyclohexen-1-one,3-(1-propyn-1-yl)-)

• Product Name: 2-Cyclohexen-1-one,3-(1-propyn-1-yl)-
• CAS No: 118946-88-6
• MF: C₉H₁₀O
• MW: 134.175102710724
• CID: 132021
• PubChem ID: 15075247
• Update Time: 2025-04-19

2-Cyclohexen-1-one,3-(1-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,3-(1-propyn-1-yl)-
• 2-Cyclohexen-1-one, 3-(1-propynyl)- (9CI)
• 3-Prop-1-ynylcyclohex-2-en-1-one
• 118946-88-6

• Inchi： 1S/C9H10O/c1-2-4-8-5-3-6-9(10)7-8/h7H,3,5-6H2,1H3
• InChI Key： HWGKJPICUMNLBC-UHFFFAOYSA-N
• SMILES： O=C1C=C(C#CC)CCC1

Computed Properties

• Exact Mass: 134.0732
• Monoisotopic Mass: 134.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07